Cas no 1256811-44-5 (2,3-dichloro-5-ethynylpyridine)

2,3-dichloro-5-ethynylpyridine is a versatile heterocyclic compound with significant applications in organic synthesis. It offers high purity and stability, enabling efficient transformations in the synthesis of complex molecules. Its unique structure facilitates the formation of various functional groups, making it a valuable building block in pharmaceutical and agrochemical research.

2,3-dichloro-5-ethynylpyridine structure

1256811-44-5 structure

Product Name:2,3-dichloro-5-ethynylpyridine

CAS No:1256811-44-5

MF:C₇H₃Cl₂N

MW:172.011419534683

CID:5905002

PubChem ID:74890126

Update Time:2025-06-18

2,3-dichloro-5-ethynylpyridine Chemical and Physical Properties

Names and Identifiers

- Pyridine, 2,3-dichloro-5-ethynyl-
- 2,3-Dichloro-5-ethynylpyridine
- 1256811-44-5
- EN300-1986000
- 2,3-dichloro-5-ethynylpyridine
- Inchi： 1S/C7H3Cl2N/c1-2-5-3-6(8)7(9)10-4-5/h1,3-4H
- InChI Key： JHNOTVQUBHMBCN-UHFFFAOYSA-N
- SMILES： C1(Cl)=NC=C(C#C)C=C1Cl

Computed Properties

Exact Mass: 170.9642545g/mol
Monoisotopic Mass: 170.9642545g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 12.9Å²

Experimental Properties

Density: 1.40±0.1 g/cm3(Predicted)
Boiling Point: 241.7±40.0 °C(Predicted)
pka: -2.34±0.10(Predicted)

2,3-dichloro-5-ethynylpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1986000-1g	2,3-dichloro-5-ethynylpyridine	1256811-44-5	1g	$1214.0	2023-09-16
Enamine	EN300-1986000-5g	2,3-dichloro-5-ethynylpyridine	1256811-44-5	5g	$3520.0	2023-09-16
Enamine	EN300-1986000-10g	2,3-dichloro-5-ethynylpyridine	1256811-44-5	10g	$5221.0	2023-09-16
Enamine	EN300-1986000-0.05g	2,3-dichloro-5-ethynylpyridine	1256811-44-5	0.05g	$1020.0	2023-09-16
Enamine	EN300-1986000-0.1g	2,3-dichloro-5-ethynylpyridine	1256811-44-5	0.1g	$1068.0	2023-09-16
Enamine	EN300-1986000-0.25g	2,3-dichloro-5-ethynylpyridine	1256811-44-5	0.25g	$1117.0	2023-09-16
Enamine	EN300-1986000-0.5g	2,3-dichloro-5-ethynylpyridine	1256811-44-5	0.5g	$1165.0	2023-09-16
Enamine	EN300-1986000-1.0g	2,3-dichloro-5-ethynylpyridine	1256811-44-5	1g	$1214.0	2023-06-03
Enamine	EN300-1986000-2.5g	2,3-dichloro-5-ethynylpyridine	1256811-44-5	2.5g	$2379.0	2023-09-16
Enamine	EN300-1986000-5.0g	2,3-dichloro-5-ethynylpyridine	1256811-44-5	5g	$3520.0	2023-06-03